Cas no 62619-23-2 (Heptane, 1,1,3,5,5-pentachloro-)

• Product Name: Heptane, 1,1,3,5,5-pentachloro-
• CAS No: 62619-23-2
• MF: C₇H₁₁Cl₅
• MW: 272.4272377491
• CID: 437833
• PubChem ID: 23269023
• Update Time: 2025-04-19

Heptane, 1,1,3,5,5-pentachloro- Chemical and Physical Properties

Names and Identifiers

• Heptane, 1,1,3,5,5-pentachloro-
• 1,1,3,5,5-pentachloroheptane
• 62619-23-2
• DTXSID00631999

• Inchi： 1S/C7H11Cl5/c1-2-7(11,12)4-5(8)3-6(9)10/h5-6H,2-4H2,1H3
• InChI Key： UPFIWINTUCLRFT-UHFFFAOYSA-N
• SMILES： ClC(CC(Cl)Cl)CC(CC)(Cl)Cl

Computed Properties

• Exact Mass: 269.93063
• Monoisotopic Mass: 269.930339g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 123
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• PSA: 0